Cas no 1352217-27-6 (1-(3,4,5-trifluorophenyl)heptan-1-one)

• Product Name: 1-(3,4,5-trifluorophenyl)heptan-1-one
• CAS No: 1352217-27-6
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• MDL: MFCD17100873
• CID: 5217772
• Update Time: 2026-03-06

1-(3,4,5-trifluorophenyl)heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trifluorophenyl)heptan-1-one

• MDL： MFCD17100873
• Inchi： 1S/C13H15F3O/c1-2-3-4-5-6-12(17)9-7-10(14)13(16)11(15)8-9/h7-8H,2-6H2,1H3
• InChI Key： SITOPNHWRUCFKC-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=C(F)C(F)=C1)(=O)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4,5-trifluorophenyl)heptan-1-one

Comprehensive Overview of 1-(3,4,5-Trifluorophenyl)heptan-1-one (CAS No. 1352217-27-6)

1-(3,4,5-Trifluorophenyl)heptan-1-one (CAS No. 1352217-27-6) is a fluorinated aromatic ketone with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its trifluorophenyl moiety and heptanone backbone, has garnered attention due to its unique chemical properties and versatility in research. With the growing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential in enhancing bioavailability and metabolic stability.

The structural features of 1-(3,4,5-trifluorophenyl)heptan-1-one make it a valuable building block in medicinal chemistry. Fluorine atoms are known to improve lipophilicity and binding affinity, which explains the rising interest in fluorinated ketones like this one. Researchers often explore its use in synthesizing analogs for CNS-targeting drugs or anti-inflammatory agents, aligning with current trends in precision medicine and small-molecule therapeutics.

From a synthetic perspective, CAS 1352217-27-6 is typically prepared via Friedel-Crafts acylation or cross-coupling reactions, methods frequently discussed in organic chemistry forums. Its stability under various conditions makes it suitable for scalable production, addressing industry needs for high-purity intermediates. Recent publications highlight its role in developing protease inhibitors, tying into the broader search for antiviral compounds—a hot topic since the COVID-19 pandemic.

Environmental and safety profiles of 1-(3,4,5-trifluorophenyl)heptan-1-one are also critical considerations. While not classified as hazardous, proper handling guidelines emphasize its storage under inert conditions to prevent degradation. This aligns with the increasing focus on green chemistry and sustainable synthesis practices, which dominate academic and industrial discourse today.

Analytical characterization of this compound often involves NMR spectroscopy and mass spectrometry, techniques widely searched by chemistry professionals. Its distinct spectral signatures facilitate quality control—a priority for manufacturers supplying GMP-grade chemicals. Additionally, patents referencing CAS 1352217-27-6 suggest its utility in electronic materials, particularly in OLED development, reflecting cross-disciplinary relevance.

Market-wise, the demand for fluorinated building blocks like this ketone continues to rise, driven by pharmaceutical R&D investments. Suppliers frequently list it under categories such as research chemicals or custom synthesis, catering to labs exploring structure-activity relationships. SEO data indicates frequent queries about its solubility, melting point, and supplier availability, underscoring practical user concerns.

In conclusion, 1-(3,4,5-trifluorophenyl)heptan-1-one exemplifies the intersection of synthetic utility and biomedical innovation. Its CAS registration (1352217-27-6) ensures traceability in publications and commerce, while its chemical traits resonate with contemporary themes like drug repurposing and material science advancements. As fluorine chemistry evolves, this compound will likely remain a staple in cutting-edge research.